Cas no 74663-99-3 (Benzaldehyde, 4-nitroso-)

• Product Name: Benzaldehyde, 4-nitroso-
• CAS No: 74663-99-3
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 540697
• PubChem ID: 11768628
• Update Time: 2025-04-19

Benzaldehyde, 4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-nitroso-
• 4-nitrosobenzaldehyde
• SCHEMBL1109066
• 74663-99-3
• p-Nitrosobenzaldehyd
• DTXSID90472035

• Inchi： 1S/C7H5NO2/c9-5-6-1-3-7(8-10)4-2-6/h1-5H
• InChI Key： JITMZUMTIBUTHH-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N=O

Computed Properties

• Exact Mass: 135.03205
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives